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Compound of Interest

Compound Name: 3,7-Dimethyloctanal

Cat. No.: B3032866

An In-depth Examination of the Biodegradation, Abiotic Degradation, Bioaccumulation
Potential, and Ecotoxicity of 3,7-Dimethyloctanal for Researchers, Scientists, and Drug
Development Professionals.

Introduction

3,7-Dimethyloctanal, a branched-chain saturated aldehyde, sees use as a fragrance
ingredient in various consumer products. Its presence in household and personal care items
necessitates a thorough understanding of its environmental fate and potential ecological
impact. This technical guide provides a comprehensive overview of the current scientific
knowledge regarding the degradation pathways, bioaccumulation potential, and ecotoxicity of
3,7-Dimethyloctanal, intended to inform risk assessment and guide future research.

Physicochemical Properties

A summary of the key physicochemical properties of 3,7-Dimethyloctanal is presented in
Table 1. These properties are fundamental to understanding its behavior and partitioning in the
environment.

Table 1: Physicochemical Properties of 3,7-Dimethyloctanal
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Property Value Reference
Molecular Formula C10H200 [1]
Molecular Weight 156.27 g/mol [1]
CAS Number 5988-91-0 [2]
Colorless to pale yellow clear
Appearance . [1]
liquid
Water Solubility Practically insoluble [1]

log Kow (Octanol-Water
. . 3.4 [2]
Partition Coefficient)

0.3315 hPa @ 20°C
Vapor Pressure . [3]
(estimated)

Environmental Fate and Degradation

The environmental persistence of 3,7-Dimethyloctanal is determined by a combination of
biotic and abiotic degradation processes.

Biodegradation

The primary mechanism for the removal of 3,7-Dimethyloctanal from the environment is
expected to be biodegradation. While specific studies on 3,7-Dimethyloctanal are not readily
available in the public domain, its structural analogue, citronellal, is classified as readily
biodegradable. This suggests that 3,7-Dimethyloctanal is also likely to undergo rapid and

extensive biodegradation in aquatic environments.

A proposed metabolic pathway for the biodegradation of 3,7-Dimethyloctanal is illustrated
below. This pathway is inferred from the known metabolic routes of similar aliphatic aldehydes
and involves oxidation to the corresponding carboxylic acid, followed by further degradation
through beta-oxidation.
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Further_Degradation

Preparation
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Prepare sterile buffer solutions (pH 4, 7, 9) with test substance

'

Incubate in the dark at constant temperature

'

Sample at time intervals

'

Analyze for test substance concentration

'

Determine hydrolysis rate and half-life

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Environmental Fate and Degradation of 3,7-
Dimethyloctanal: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3032866#environmental-fate-and-degradation-of-3-7-
dimethyloctanal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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